Cas no 117022-36-3 (Chrysene, 1,5-dimethyl-)

• Product Name: Chrysene, 1,5-dimethyl-
• CAS No: 117022-36-3
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 216832
• PubChem ID: 186591
• Update Time: 2025-04-19

Chrysene, 1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Chrysene, 1,5-dimethyl-
• 1,5-dimethylchrysene
• DTXSID00151682
• 117022-36-3

• Inchi： 1S/C20H16/c1-13-6-5-9-18-16(13)10-11-19-17-8-4-3-7-15(17)12-14(2)20(18)19/h3-12H,1-2H3
• InChI Key： WYLORHVCADFKHH-UHFFFAOYSA-N
• SMILES： C12=C(C)C=C3C=CC=CC3=C1C=CC1C(C)=CC=CC2=1

Computed Properties

• Exact Mass: 256.12528
• Monoisotopic Mass: 256.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.142
• Boiling Point: 462.3°Cat760mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.728
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes